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Cat. No.: B7822307 Get Quote

Technical Support Center: Trace Analysis of
Nitriles
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals prevent and diagnose

contamination during the trace analysis of nitriles.

Frequently Asked Questions (FAQs)
Section 1: Identifying Sources of Contamination
Q1: I am observing unexpected peaks or a high baseline in my chromatogram. What are the

common sources of nitrile contamination?

A1: Nitrile contamination in a laboratory setting can originate from various sources. Common

culprits include nitrile gloves, solvents, reagents, and improperly cleaned labware.[1] Nitrile

gloves, while essential for safety, can leach additives, mold-release agents, or components of

the rubber itself, especially when exposed to solvents.[1][2] Even incidental contact between

gloves and sample surfaces like weighing paper or pipette tips can transfer contaminants.[1]

Solvents and reagents, if not of sufficient purity, can introduce a variety of impurities, including

nitriles.[3][4] Finally, laboratory air and improperly cleaned glassware or equipment are

potential pathways for contamination.[5][6]

Q2: Could my nitrile gloves be the source of ghost peaks in my LC analysis?
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A2: Yes, this is a well-documented issue. Studies have shown that extractables from nitrile

gloves can be a significant source of unintended contamination and ghost peaks in liquid

chromatography (LC) analyses.[1] Components used in the manufacturing process, such as

inorganic salts, silicone-containing mold-release agents, and other additives, can leach from

the glove surface.[2] This is particularly problematic when gloves come into contact with

solvents used in sample preparation, as the solvent can extract these contaminants and

introduce them into your sample.[1][2]

Q3: Besides gloves, what other laboratory consumables can introduce nitrile contamination?

A3: Beyond gloves, several other consumables can be sources of contamination. Pay close

attention to sample vials and their caps.[1] For instance, rubber-lined vial caps have been

identified as a source of extractable compounds that can interfere with analysis.[1] It is also

important to consider the material of your pipette tips, weigh boats, and any tubing that comes

into contact with your sample or mobile phase.[6] Whenever possible, use consumables made

from inert materials and pre-test them to ensure they do not leach interfering substances.

Section 2: Prevention and Best Practices
Q4: What are the best practices for handling samples to avoid contamination?

A4: To minimize contamination, a systematic approach to sample handling is crucial.

Personal Protective Equipment (PPE): Always wear powder-free nitrile gloves.[5][6] It is

recommended to rinse gloves with high-purity water or a solvent that will not interfere with

the analysis before handling samples.[7] Change gloves frequently, especially after touching

any potentially contaminated surfaces like door handles or keyboards.[8]

Avoid Direct Contact: Do not touch any surface that will come into contact with the sample,

such as the inside of sample tubes, lids, or pipette tips.[5][6]

Work Environment: Whenever possible, prepare samples in a clean environment like a

laminar flow hood with HEPA filtration to protect them from airborne particulates.[5][9] Keep

work surfaces clean and uncluttered.[6]

Solvent and Reagent Handling: Use dedicated, clean glassware for mobile phases and

reagents.[10] Avoid filtering high-purity solvents in the lab, as this can introduce more
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contamination than it removes.[10]

Q5: How do I select the appropriate solvents and reagents for trace analysis?

A5: The purity of your solvents and reagents is critical for trace analysis. Always use the

highest grade of solvent appropriate for your application, such as HPLC, LC/MS, or

spectrophotometric grade.[3][11] These solvents are manufactured to have low levels of

impurities, including minimal UV absorbance, which is crucial for sensitive analyses.[3][12] Be

aware that even high-purity solvents can contain impurities that accumulate on the column,

especially during gradient elution.[4] Always check the certificate of analysis provided by the

manufacturer.

Q6: What is the proper procedure for cleaning laboratory glassware for trace analysis?

A6: A rigorous cleaning procedure is essential to remove trace organic and inorganic residues.

For non-metallic reusable labware, a multi-step process is recommended. First, wash with a

laboratory-grade, clean-rinsing detergent and hot water.[6][13] Follow this with thorough rinsing

with reagent water. Next, soak the glassware for at least four hours in a 10% nitric acid

solution.[6] For trace total organic carbon (TOC) analysis, a soak in 0.5% nitric acid overnight is

recommended.[14] Finally, rinse profusely with reagent-grade water and allow to air dry in a

clean area, covered to prevent dust accumulation.[6][14] Do not dry labware with paper or cloth

towels.[6]

Troubleshooting Guide
This logical workflow can help diagnose the source of nitrile contamination when it is detected

in your analysis.
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Caption: Troubleshooting workflow for identifying nitrile contamination sources.

Quantitative Data Summary
Table 1: Common Solvent Grades and Typical Purity
For trace analysis, selecting a solvent of appropriate purity is a critical first step in preventing

contamination. Higher-grade solvents undergo more rigorous purification and testing to

minimize impurities that can interfere with sensitive analytical methods.[3][12]
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Solvent Grade Typical Purity
Key Characteristics &
Common Use

ACS Reagent Grade ≥95%

Meets or exceeds standards

set by the American Chemical

Society (ACS); suitable for

general lab work and some

analytical procedures.[3]

HPLC Grade ≥99.9%

High purity with low UV

absorbance and low residue

after evaporation; essential for

High-Performance Liquid

Chromatography.

Spectrophotometric Grade 99%+

Characterized by high

transparency to specific ranges

of the light spectrum (UV-Vis);

used for quantitative

absorbance measurements.[3]

LC/MS Grade ≥99.9%

Undergoes additional filtration

(e.g., to 0.2 µm) and testing to

ensure extremely low levels of

trace metal and organic

impurities that could form

adducts or suppress ionization

in Mass Spectrometry.[3]

Ultra Pure / TraceSELECT™
Varies (ppb-ppt level

impurities)

Reagents used in ultra-trace

inorganic analysis where

impurities must be

exceptionally low.[11][12]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Cleaning
Glassware for Trace Analysis
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This protocol is adapted from guidelines for preparing labware for trace elemental and organic

analysis.[6][14]

Objective: To remove organic and inorganic contaminants from reusable non-metallic

laboratory glassware.

Materials:

Clean-rinsing laboratory detergent

Hot tap water

Reagent grade water (e.g., 18 MΩ·cm deionized water)[9]

ACS Reagent Grade Nitric Acid (HNO₃)

Appropriate PPE (gloves, safety glasses)

Procedure:

Initial Wash: For new glassware or glassware with visible residue, perform an initial wash

using laboratory detergent and hot tap water. Use a brush to physically remove any

particulate matter.[6][14]

Tap Water Rinse: Rinse the glassware thoroughly with hot tap water to remove all detergent

residue.[13]

Acid Soak: Prepare a 10% (v/v) nitric acid solution. Submerge the glassware in the solution,

ensuring all surfaces are in contact with the acid. Allow to soak for a minimum of 4 hours (or

overnight for best results).[6]

Reagent Water Rinse: Remove the glassware from the acid bath and rinse profusely with

reagent water. A minimum of five rinse cycles is recommended.[14]

Drying and Storage: Allow the glassware to air dry in a clean, dust-free environment (e.g., a

covered rack or in a clean cabinet).[6] Cover openings with clean aluminum foil or paraffin

film to prevent airborne contamination during storage. Do not use paper or cloth towels for

drying.[6]
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Protocol 2: Testing for Leachable Contaminants from
Nitrile Gloves
This protocol provides a method to determine if nitrile gloves are a source of contamination in

your analysis.[1][7]

Objective: To extract and analyze potential contaminants from nitrile gloves.

Materials:

Nitrile gloves to be tested

A clean, inert beaker or flask (cleaned according to Protocol 1)

High-purity solvent (e.g., the mobile phase or sample diluent used in your analysis, such as

acetonitrile or methanol)

Your analytical instrument (e.g., LC-MS, HPLC-UV)

Procedure:

Glove Soaking (Extraction): Place a new, clean nitrile glove (or a cut piece of it) into the

clean beaker.

Add a sufficient volume of the high-purity solvent to fully submerge the glove material.

Allow the glove to soak in the solvent for a set period (e.g., 30 minutes). You may gently

agitate the container periodically. Some studies have noted that even slight agitation can

cause foaming, indicating the presence of extractable substances.[1]

Blank Preparation: In a separate clean beaker, prepare a solvent blank using the same

volume of the same solvent, but without the glove.

Analysis: Carefully decant the solvent from the glove extraction into a clean sample vial.

Also, transfer the solvent blank into a separate clean vial.

Analyze both the glove extract and the solvent blank using the same analytical method you

are using for your samples of interest.
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Evaluation: Compare the chromatogram of the glove extract to the solvent blank. Any peaks

present in the glove extract but absent (or significantly smaller) in the blank are potential

contaminants leached from the nitrile gloves.

Workflow Visualization
This diagram illustrates an ideal workflow for preparing a sample for trace analysis, designed to

minimize the introduction of contaminants at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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